Cas no 839-39-4 (1,1,2-Cyclopropanetricarboxylic acid, triethyl ester)

• Product name: 1,1,2-Cyclopropanetricarboxylic acid, triethyl ester
• CAS No: 839-39-4
• MF: C₁₂H₁₈O₆
• MW: 258.26772
• CID: 668209
• PubChem ID: 322700

1,1,2-Cyclopropanetricarboxylic acid, triethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1,2-Cyclopropanetricarboxylic acid, triethyl ester
• triethyl cyclopropane-1,1,2-tricarboxylate
• 839-39-4
• NSC-280805
• DTXSID00314134
• NSC280805

• Inchi： InChI=1S/C12H18O6/c1-4-16-9(13)8-7-12(8,10(14)17-5-2)11(15)18-6-3/h8H,4-7H2,1-3H3
• InChI Key： ZQGANJPKLOBZQD-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1CC1(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 258.11
• Monoisotopic Mass: 258.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.206
• Boiling Point: 322.1°C at 760 mmHg
• Flash Point: 138.5°C
• Refractive Index: 1.477